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Compound of Interest

Compound Name: ANR94

Cat. No.: B1663730 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This document provides a detailed, step-by-step guide for the safe

disposal of ANR94, a potent and selective adenosine A2A receptor (AA2AR) antagonist used in

research.[1][2] While a comprehensive Safety Data Sheet (SDS) with specific disposal

instructions for ANR94 is not readily available in public domains, the following procedures are

based on established best practices for the disposal of solid research chemicals and purine

analogs.

Disclaimer: This guide is for informational purposes and is based on general laboratory safety

protocols. It is imperative to consult your institution's Environmental Health and Safety (EHS)

department for specific guidance and to ensure full compliance with all local, state, and federal

regulations.

I. Hazard Assessment and Personal Protective
Equipment (PPE)
Before initiating any disposal procedures, it is crucial to conduct a thorough hazard

assessment. ANR94 is a bioactive compound, and while it may be shipped as a non-

hazardous chemical for research purposes, all research chemicals should be handled with

care. As a purine analog, it may have cytotoxic or other biological effects.[3][4]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.
To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles.

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area,

preferably a fume hood.

To avoid inhalation of fine

particles.

II. Waste Segregation and Collection
Proper segregation of chemical waste at the point of generation is a critical step in ensuring

safe and compliant disposal.

Step-by-Step Segregation and Collection Protocol:

Designate as Hazardous Waste: In the absence of specific information to the contrary, treat

ANR94 as a hazardous chemical waste.[5][6][7]

Use Original Container: Whenever possible, dispose of solid ANR94 in its original

manufacturer's container.[8] This ensures the container is compatible with the chemical and

is clearly labeled with the chemical name.

Create a Hazardous Waste Label: If the original container is not available, use a new, clean,

and compatible container. Attach a hazardous waste tag provided by your institution's EHS

department. The label must include:

The words "Hazardous Waste".[6]

The full chemical name: "8-Ethoxy-9-ethyl-9H-purin-6-amine (ANR94)".[9]

The quantity of the waste.
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The date of waste generation.

The principal investigator's name and contact information.[6]

The laboratory location (building and room number).

Seal the Container: Ensure the container is tightly sealed to prevent any spills or release of

dust.

Store Safely: Store the sealed waste container in a designated hazardous waste

accumulation area within the laboratory. This area should be clearly marked, away from

general lab traffic, and in a secondary containment bin to capture any potential leaks.[8]

III. Disposal of Contaminated Materials
Any materials that have come into contact with ANR94, such as gloves, weigh boats, or

absorbent paper, should also be disposed of as hazardous waste.

Procedure for Contaminated Lab Trash:

Collect in a Designated Bag: Place all chemically contaminated solid waste into a

designated, clearly labeled, and chemically resistant bag.[8]

Double Bagging: It is good practice to double-bag the waste to prevent leaks.[8]

Labeling: Clearly label the bag with a hazardous waste tag, listing the chemical contaminant

(ANR94) and the type of waste (e.g., "Contaminated Lab Trash").

Seal and Store: Securely seal the bag and store it in the designated hazardous waste

accumulation area.

IV. Final Disposal
The final disposal of hazardous waste must be handled by trained professionals.

Arranging for Professional Disposal:
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Contact EHS: Once your hazardous waste container is ready for pickup, contact your

institution's Environmental Health and Safety (EHS) department.

Schedule a Pickup: Follow your institution's specific procedures for scheduling a hazardous

waste pickup. This may involve an online request form or a direct call to the EHS office.[10]

Do Not Dispose in Regular Trash or Down the Drain: Under no circumstances should solid

chemical waste like ANR94 be disposed of in the regular trash or washed down the sink.[5]

[6] This can lead to environmental contamination and potential harm to sanitation workers.

V. Experimental Protocols and Data Presentation
As this document focuses on disposal procedures, detailed experimental protocols for ANR94
are not within its scope. For information on the biological activity and use of ANR94 in

experimental settings, please refer to relevant research publications.

Quantitative Data Summary:

Property Value Source

Chemical Name
8-Ethoxy-9-ethyl-9H-purin-6-

amine
[9]

CAS Number 634924-89-3 [1]

Molecular Formula C₉H₁₃N₅O [1]

Molecular Weight 207.23 g/mol [1]

Appearance Solid

Solubility Soluble in DMSO and ethanol

Storage

Store at room temperature or

as recommended by the

supplier.

[1]

VI. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ANR94.
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Caption: Workflow for the safe disposal of ANR94 and contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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